Cas no 16680-48-1 (Equilenin Sulfate Sodium Salt (stabilized with TRIS, 50% w/w))

• Product Name: Equilenin Sulfate Sodium Salt (stabilized with TRIS, 50% w/w)
• CAS No: 16680-48-1
• MF: C₁₈H₁₇NaO₅S
• MW: 368.379355192184
• CID: 203443
• PubChem ID: 23703433
• Update Time: 2025-04-19

Equilenin Sulfate Sodium Salt (stabilized with TRIS, 50% w/w) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5,7,9-pentaen-17-one,3-(sulfooxy)-, sodium salt (9CI)
• 1,3,5(10), 6,8-ESTRAPENTAEN-3-OL-17-ONE SULPHATE, SODIUM SALT
• 1,3,5(10)-6,8-ESTRAPENTAEN-3-OL-17-ONE 3-SULFATE SODIUM
• Equilenin Sulfate Sodium Salt
• Sodium equilenin sulfate
• EQUILENIN SODIUM SULFATE
• EQUILENIN SODIUM SULPHATE
• SodiuM Equilenin-d3 Sulfate
• 3-(Sodiosulfooxy)-1,3,5,7,9-estrapenten-17-one
• 3-(Sulfooxy)-estra-1,3,5,7,9-pentaen-17-one SodiuM Salt
• Estra-1,3,5,7,9-pentaen-17-one, 3-(sulfooxy)-, sodium salt
• 1,3,5(10),6,8-Estrapentaen-3-ol-17-one sulphate,sodium salt
• sodium;[(13S,14S)-13-methyl-17-oxo-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-3-yl] sulfate
• EINECS 240-728-8
• SCHEMBL1190192
• UNII-P4I906T03M
• Equilenin Sulfate Sodium Salt (stabilized with TRIS, 50% w/w)
• P4I906T03M
• 17-Oxoestra-1,3,5,7,9-pentaen-3-yl sodium sulfate
• ESTRA-1,3,5,7,9-PENTAEN-17-ONE, 3-HYDROXY-, HYDROGEN SULFATE, MONOSODIUM SALT
• 16680-48-1
• Q27286153
• Equilenin Sulfate Sodium
• DB-252025
• Estra-1,3,5,7,9-pentaen-17-one, 3-(sulfooxy)-, sodium salt (9CI); Estra-1,3,5,7,9-pentaen-17-one, 3-hydroxy-, hydrogen sulfate, monosodium salt (8CI); Equilenin sodium sulfate; Equilenin sulfate sodium salt
• 3-(Sulfooxy)-estra-1(10),2,4,6,8-pentaen-17-one sodium salt (1:1)
• QMLVWIVCALQEEX-AKXYIILFSA-M

• Inchi： 1S/C18H18O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h2-5,10,16H,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t16-,18-;/m0./s1
• InChI Key： QMLVWIVCALQEEX-AKXYIILFSA-M
• SMILES： S(=O)(=O)([O-])OC1C=CC2=C(C=1)C=CC1=C2CC[C@]2(C)C(CC[C@H]21)=O.[Na+]

Computed Properties

• Exact Mass: 368.06900
• Monoisotopic Mass: 368.06943909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 630
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 91.88000
• LogP: 4.15860